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Compound of Interest

Compound Name: AChE-IN-35

Cat. No.: B12397583

Technical Profile: AChE-IN-35

This document provides a summary of the available physicochemical data for the molecular
formula C17H35. It is important to note that while searches for "AChE-IN-35" did not yield a
specific registered compound with this designation, the molecular formula C17H35 has been
identified in chemical databases. The designation "AChE-IN-35" suggests a potential role as an
acetylcholinesterase inhibitor, however, the simple hydrocarbon formula C17H35 does not
correspond to typical structures of known acetylcholinesterase inhibitors. Further clarification
on the specific chemical structure of "AChE-IN-35" is required to provide more detailed
biological and experimental information.

Physicochemical Data

The following table summarizes the computed properties for a compound with the molecular
formula C17H35.

Property Value Source
Molecular Formula C17H35 PubChem
Molecular Weight 239.5 g/mol PubChem[1][2]
Monoisotopic Mass 239.273876116 Da PubChem[1][2]

Note: These properties correspond to a generic C17H35 formula and may not represent the
specific isomer intended by "AChE-IN-35".
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Experimental Data and Protocols

Currently, there is no publicly available experimental data, including detailed methodologies or
signaling pathways, specifically associated with a compound designated "AChE-IN-35".
Research articles mention a "compound 35" with anti-nociceptive effects, but a direct link to
acetylcholinesterase inhibition or the specific name "AChE-IN-35" is not established. Without a
definitive chemical structure or further identifying information, a detailed technical guide on

experimental protocols and biological activity cannot be provided.

Logical Workflow for Compound Identification

The process for identifying and characterizing a novel compound like "AChE-IN-35" would

typically follow the logical workflow outlined below.
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Workflow for Compound Characterization

Initial Compound Identification
(e.g., AChE-IN-35)

Structure Elucidation
(NMR, Mass Spectrometry)

In Vitro Biological Screening
(AChE Inhibition Assay)

In Vivo Efficacy and Toxicity Studies
(Animal Models)

Mechanism of Action Studies
(Signaling Pathway Analysis)

Lead Optimization and
Drug Development

Click to download full resolution via product page

Caption: A generalized workflow for the identification and characterization of a novel chemical
entity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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